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Compound of Interest

Compound Name: isopropylacetate

Cat. No.: B1230618

An In-depth Technical Guide to Isopropyl Acetate: CAS Number and Safety Data Sheet
Information

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isopropyl acetate (IUPAC name: propan-2-yl acetate) is a widely used organic solvent
recognized for its characteristic fruity odor.[1] It is an ester formed from the esterification of
acetic acid and isopropanol.[1] Due to its favorable properties, including miscibility with most
organic solvents and a rapid evaporation rate, it finds extensive application in the
manufacturing of cellulose, plastics, oils, fats, printing inks, perfumes, and as a surfactant in
cleaning fluids and coatings.[1][2] This guide provides a comprehensive overview of its
Chemical Abstracts Service (CAS) number and detailed information typically found in a Safety
Data Sheet (SDS), tailored for professionals in research and development.

Chemical Identification

The unique numerical identifier assigned by the Chemical Abstracts Service to isopropyl
acetate is:
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Identifier Value

CAS Number 108-21-4[1][3][4][5][6][7]
EC Number 203-561-1[1]

UN Number 1220[1]

RTECS Number Al4930000[1]

Physical and Chemical Properties

The physical and chemical characteristics of isopropyl acetate are critical for its proper

handling, storage, and application in experimental settings.

Property Value

Molecular Formula C5H1002[2][3][7]

Molecular Weight 102.13 g/mol [3][8][9]

Appearance Clear, colorless liquid[1][2][3][9]

Odor Characteristic fruity, aromatic odor[1][3][9]
Melting Point -73 °C (-99.4 °F)[3]

Boiling Point 88.8 °C (191.8 °F) at 1 atm][3][8]

Density 0.872 g/mL at 25 °C[3]

Vapor Density

3.5 (Air = 1.0)[3][9]

Vapor Pressure

47 mm Hg at 20 °C[3]

Solubility in Water

2.9 -3.1 g/100 mL at 20 °C (Slightly soluble)[1]
[3]

Log Kow (Octanol/Water Partition Coefficient)

1.02[10][11]

Autoignition Temperature

425 °C (797 °F)[11]

Hazard Identification and Classification
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Isopropyl acetate is classified as a hazardous substance. The following tables summarize its
GHS classification and NFPA 704 rating.

GHS Classification (according to 29 CFR 1910)[4][12][13]

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid

Flammable Liquids 2
and vapor

Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity 3 H336: May cause drowsiness

(Single Exposure) or dizziness
EUHO066: Repeated exposure

Supplemental Hazard - may cause skin dryness or
cracking[13]

NFPA 704 Diamond[1]

Category Rating Description

Health (Blue) 1 May cause significant irritation.
Can be ignited under almost all

Flammability (Red) 3 ambient temperature
conditions.

N Normally stable, even under
Instability (Yellow) 0

fire conditions.

Special (White)

No special hazards.

Below is a diagram illustrating the logical flow from hazard identification to recommended

precautionary actions.
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GHS Hazard Classification

(H225: Highly Flammable Liquid) 6-1319: Causes Serious Eye IrritatiorD @336: May Cause Drowsiness or Dizziness)
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63210: Keep away from heat/sparkslflames) 63280: Wear eye/face protectiora (PZGl: Avoid breathing vapoa (P271: Use in well-ventilated areag
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if fire occurs ‘i\f contact occurs ~\f inhaled ,/if inhaled
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Y

6’312: Call a POISON CENTER if unweID

Isopropanol
(Propan-2-ol)

Isopropyl Acetate Hydrolysis (Esterases)

(C5H1002)

Acetic Acid
(Ethanoic Acid)
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Phase 1: Preparation

Animal Acclimation Range-Finding Study Test Substance Preparation
(e.g., Wistar Rats) (Determine concentration levels) (Vapor Generation System)

Phase 2:vExposure

Group Allocation
(Control + Multiple Dose Groups)

Whole-Body Inhalation Exposure
(Fixed duration, e.g., 4 or 8 hours)

Phase 3: Observation & Analysis

Post-Exposure Observation
(e.g., 14 days for clinical signs)

Data Collection
(Morbidity, Mortality, Body Weight)

Statistical Analysis
(Probit analysis to calculate LC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Isopropyl_acetate
https://www.sanjaychemindia.com/pdfs/solvents/ISOPROPYL-ACETATE.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6852740_EN.htm
https://www.geneseo.edu/sites/default/files/users/247/Isopropyl%20acetate.pdf
https://www.worksafe.govt.nz/topic-and-industry/monitoring/workplace-exposure-standards-and-biological-exposure-indices/all-substances/view/isopropyl-acetate/
https://www.cdc.gov/niosh/idlh/108214.html
https://www.lobachemie.com/esters-4221F/isoPROPYL-ACETATE-CASNO-108-21-4.aspx
https://cameochemicals.noaa.gov/chris/IAC.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7915
https://hpvchemicals.oecd.org/ui/handler.axd?id=55f859dc-92cd-47e7-8372-ad90260c9d88
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0907
https://monumentchemical.com/uploads/files/SDS/IPAc_-_SDS_(US).pdf?v=1620677032816
https://www.chemos.de/import/data/msds/GB_en/108-21-4-A0216413-GB-en.pdf
https://www.benchchem.com/product/b1230618#isopropyl-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/product/b1230618#isopropyl-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/product/b1230618#isopropyl-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/product/b1230618#isopropyl-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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